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Compound of Interest

Compound Name: AZD4144

Cat. No.: B15614689 Get Quote

Technical Support Center: AZD4144
Welcome to the technical support center for AZD4144. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and stability of AZD4144. The following information is curated to address common

issues and questions that may arise during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AZD4144?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of AZD4144. It exhibits high solubility in DMSO.[1] When preparing stock

solutions, it is crucial to use newly opened, high-purity DMSO, as hygroscopic (water-

absorbing) DMSO can negatively impact the solubility of the compound.[1] For consistent

results, it is advisable to warm the solution and use sonication to ensure complete dissolution.

Q2: My AZD4144 precipitates when I dilute my DMSO stock solution into an aqueous buffer for

my experiment. What can I do?

A2: This phenomenon, often called "crashing out," is common for compounds with low aqueous

solubility. Here are several troubleshooting strategies:

Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous

medium as low as possible, ideally below 1%, to minimize solvent-induced toxicity and

precipitation.
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Use a Co-solvent: In addition to DMSO, other co-solvents like ethanol can sometimes help

maintain solubility in aqueous solutions.

pH Adjustment: If your experimental conditions allow, adjusting the pH of the aqueous buffer

may improve the solubility of AZD4144, which has a Log D of 2.67.[2]

Gentle Warming and Mixing: Gently warming the aqueous buffer to 37°C and adding the

DMSO stock solution dropwise while vortexing can help prevent precipitation.

Use of Surfactants or Excipients: For in vivo formulations or specific in vitro assays, non-

ionic surfactants like Tween® 80 or solubilizing agents such as cyclodextrins may be

considered to improve aqueous solubility.

Q3: How should I store AZD4144 powder and stock solutions?

A3: Proper storage is critical to maintain the integrity of AZD4144.

Powder: The solid form of AZD4144 is stable for up to 3 years when stored at -20°C.[1]

Stock Solutions in DMSO: Once dissolved in DMSO, it is recommended to prepare single-

use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.[1] Store

these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Q4: Is there any information on the stability of AZD4144 in aqueous solutions or cell culture

media?

A4: Specific data on the stability of AZD4144 in aqueous buffers or cell culture media is not

publicly available. As a general guideline for small molecules, it is recommended to prepare

fresh dilutions in aqueous media for each experiment and to minimize the time the compound

spends in these solutions before being added to the experimental system.

Q5: What is the mechanism of action of AZD4144?

A5: AZD4144 is a selective and potent inhibitor of the NLRP3 (NACHT, LRR, and PYD

domains-containing protein 3) inflammasome.[3][4] It has been shown to directly bind to

NLRP3 and is thought to stabilize the inactive form of the protein, thereby preventing
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inflammasome assembly and the subsequent release of pro-inflammatory cytokines such as IL-

1β and IL-18.[3][4]

Troubleshooting Guides
Solubility Issues in In Vitro Assays
If you are experiencing issues with the solubility of AZD4144 in your in vitro experiments,

consult the following guide:

Issue Possible Cause Troubleshooting Steps

Precipitation upon dilution in

aqueous buffer

Low aqueous solubility of

AZD4144.

1. Decrease the final

concentration of AZD4144. 2.

Maintain a final DMSO

concentration of <1%. 3. Add

the DMSO stock to a vortexing

aqueous solution. 4. Consider

a different buffer system or pH

if your assay permits.

Cloudy or hazy solution after

dilution

Formation of micro-precipitates

or aggregates.

1. Centrifuge the solution to

pellet any precipitate before

adding to cells. 2. Use a brief

sonication step after dilution.

Inconsistent experimental

results

Variable solubility or

precipitation between

experiments.

1. Standardize your solution

preparation protocol. 2. Always

use fresh, high-quality DMSO.

3. Prepare fresh dilutions for

each experiment.

Stability Concerns
For concerns regarding the stability of AZD4144 during your experiments, please refer to the

following:
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Issue Possible Cause Preventative Measures

Loss of compound activity over

time in aqueous solution

Potential degradation in

aqueous media.

1. Prepare fresh dilutions

immediately before use. 2.

Minimize exposure of aqueous

solutions to light and elevated

temperatures.

Reduced potency of stock

solutions

Improper storage or repeated

freeze-thaw cycles.

1. Aliquot stock solutions into

single-use volumes. 2. Store

aliquots at -80°C for long-term

storage.[1]

Data Presentation
AZD4144 Physicochemical and Storage Information

Parameter Value/Recommendation Reference

Molecular Weight 379.3 g/mol [5]

Log D (pH 7.4) 2.67 [2]

Recommended Solvent DMSO [1]

Solubility in DMSO 125 mg/mL [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (DMSO Stock)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocols
While specific, validated protocols for the aqueous solubility and stability of AZD4144 are not

publicly available, the following general methodologies can be adapted.

Protocol 1: Preparation of AZD4144 Stock Solution
Weigh the desired amount of AZD4144 powder in a sterile microcentrifuge tube.
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Add the appropriate volume of fresh, high-purity DMSO to achieve the desired concentration

(e.g., 10 mM).

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If necessary, briefly sonicate the solution in a water bath sonicator for 5-10 minutes to ensure

complete dissolution.

Visually inspect the solution to confirm there are no visible particles.

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C.

Protocol 2: General Workflow for Dilution into Aqueous
Media

Thaw a single-use aliquot of the AZD4144 DMSO stock solution at room temperature.

Pre-warm your aqueous experimental buffer (e.g., cell culture medium, phosphate-buffered

saline) to the desired temperature (e.g., 37°C).

While gently vortexing the pre-warmed aqueous buffer, add the required volume of the

DMSO stock solution dropwise to achieve the final desired concentration.

Continue to mix the solution for an additional 30 seconds to ensure homogeneity.

Use the freshly prepared solution in your experiment immediately.

Visualizations
Below are diagrams illustrating key pathways and workflows related to AZD4144.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15614689?utm_src=pdf-body
https://www.benchchem.com/product/b15614689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Activation Signals (PAMPs/DAMPs)

Priming Step (Signal 1)

Activation Step (Signal 2)

NLRP3 Inflammasome Assembly & Activity

PAMPs (e.g., LPS)

TLR4 Activation

DAMPs (e.g., ATP, Uric Acid)

K+ Efflux

NF-κB Activation

Transcription of
NLRP3 & Pro-IL-1β

NLRP3 Activation
& Oligomerization

Provides NLRP3 protein

Pro-IL-1β

ROS Production Lysosomal Damage

ASC Recruitment

NLRP3 Inflammasome
(NLRP3-ASC-Caspase-1)

Pro-Caspase-1

Active Caspase-1

Mature IL-1β

Cleavage

Mature IL-18

Cleavage

Pyroptosis

Cleavage

Pro-IL-18 Gasdermin-D

AZD4144

Inhibits

Click to download full resolution via product page

Caption: NLRP3 inflammasome signaling pathway and the inhibitory action of AZD4144.
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Caption: Troubleshooting workflow for addressing AZD4144 solubility issues in vitro.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15614689?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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